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Compound of Interest

Compound Name: 3-Aminophenylacetic acid

Cat. No.: B014233 Get Quote

3-Aminophenylacetic Acid: A Core Data
Summary
This guide provides essential physicochemical data for 3-Aminophenylacetic acid, a

compound relevant to researchers and professionals in drug development and chemical

synthesis. The information is presented to facilitate quick reference and integration into

research workflows.

Core Physicochemical Data
The fundamental molecular properties of 3-Aminophenylacetic acid are summarized below.

This data is computationally derived and experimentally verified, forming the basis for its use in

further scientific applications.

Identifier Value Source

Molecular Formula C₈H₉NO₂ [1][2][3][4]

Molecular Weight 151.16 g/mol [1][2][4][5]

Linear Formula H₂NC₆H₄CH₂CO₂H [5]

CAS Number 14338-36-4 [1][2][4][5]
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Methodological Note
The molecular weight and formula presented are standard reference values. The molecular

formula is determined by the elemental composition of the molecule. The molecular weight is

calculated based on the isotopic masses of the constituent atoms and is commonly verified

experimentally using techniques such as mass spectrometry. These values are widely cited in

chemical literature and databases.

Data Relationship Visualization
The logical connection between the compound's name and its primary molecular identifiers is

illustrated in the diagram below.
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Caption: Relationship between compound and its molecular properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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